Cas no 137813-84-4 (Acetamide, 2-(diethylamino)-N-(3-nitrophenyl)-)

• Product Name: Acetamide, 2-(diethylamino)-N-(3-nitrophenyl)-
• CAS No: 137813-84-4
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 1246422
• Update Time: 2024-08-04

Acetamide, 2-(diethylamino)-N-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(diethylamino)-N-(3-nitrophenyl)-

• Inchi： 1S/C12H17N3O3/c1-3-14(4-2)9-12(16)13-10-6-5-7-11(8-10)15(17)18/h5-8H,3-4,9H2,1-2H3,(H,13,16)
• InChI Key： SAJLGYWTCZAPQD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC([N+]([O-])=O)=C1)(=O)CN(CC)CC

Computed Properties

• Exact Mass: 251.12711
• Monoisotopic Mass: 251.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3

Experimental Properties

• Density: 1.210±0.06 g/cm3(Predicted)
• Melting Point: 47 °C
• Boiling Point: 414.9±30.0 °C(Predicted)
• PSA: 75.48
• pka: 13.30±0.70(Predicted)